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Compound of Interest

Compound Name: (S)-H8-BINAP

Cat. No.: B150971

An In-depth Technical Guide to the Storage and Handling of (S)-H8-BINAP Technical Grade
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended procedures for the safe
storage and handling of (S)-H8-BINAP technical grade. Adherence to these guidelines is
crucial to ensure the material's integrity and the safety of laboratory personnel.

Product Information

(S)-H8-BINAP, with the full chemical name (S)-(-)-2,2'-
Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl, is a chiral phosphine ligand
used in asymmetric catalysis. Its technical grade purity necessitates careful handling to avoid
degradation and ensure experimental reproducibility.

Table 1: Chemical and Physical Properties of (S)-H8-BINAP
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Property Value

CAS Number 139139-93-8[1][2]

Molecular Formula C44H40P2[3]

Molecular Weight 630.74 g/mol [1][3]
Appearance Off-white to white powder[2][4]
Melting Point 207-208 °C[3]

Functional Group Phosphine[1][2]

Storage Protocols

Proper storage of (S)-H8-BINAP is critical to prevent degradation from atmospheric oxygen
and moisture. The following conditions are recommended for maintaining the quality of the

technical grade material.

Table 2: Recommended Storage Conditions for (S)-H8-BINAP

Parameter Recommendation Rationale

To minimize thermal

Temperature 2-8 °C[4] ]
degradation.
Under inert gas (Nitrogen or To prevent oxidation of the
Atmosphere ]
Argon)[4] phosphine groups.
] Tightly sealed, opaque To protect from air, moisture,
Container i ]
container and light.
) ) To avoid moisture and ensure
Location Dry, well-ventilated area

a safe storage environment.

Handling Procedures

Due to its air-sensitive nature and potential for combustibility, (S)-H8-BINAP must be handled
with appropriate precautions.
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Personal Protective Equipment (PPE)

A minimum level of personal protective equipment should be worn at all times when handling
(S)-H8-BINAP.

Table 3: Required Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection Safety goggles with side protection
Hand Protection Chemical-resistant gloves (e.g., nitrile)
Body Protection Laboratory coat

Use in a well-ventilated area or fume hood. If
Respiratory Protection dust formation is likely, a particulate filter

respirator (e.g., N95) is recommended.[5]

Safe Handling Workflow

The following workflow outlines the recommended procedure for handling (S)-H8-BINAP in a
laboratory setting, particularly when transferring the solid.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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